5-Fluoroorotic acid
5-Fluoroorotic acid
5-Fluoroorotic acid is an inhibitor of thymidylate synthase.
Brand Name:
Vulcanchem
CAS No.:
703-95-7
VCID:
VC0516275
InChI:
InChI=1S/C5H3FN2O4/c6-1-2(4(10)11)7-5(12)8-3(1)9/h(H,10,11)(H2,7,8,9,12)
SMILES:
C1(=C(NC(=O)NC1=O)C(=O)O)F
Molecular Formula:
C5H3FN2O4
Molecular Weight:
174.09 g/mol
5-Fluoroorotic acid
CAS No.: 703-95-7
Cat. No.: VC0516275
Molecular Formula: C5H3FN2O4
Molecular Weight: 174.09 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Fluoroorotic acid is an inhibitor of thymidylate synthase. |
|---|---|
| CAS No. | 703-95-7 |
| Molecular Formula | C5H3FN2O4 |
| Molecular Weight | 174.09 g/mol |
| IUPAC Name | 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid |
| Standard InChI | InChI=1S/C5H3FN2O4/c6-1-2(4(10)11)7-5(12)8-3(1)9/h(H,10,11)(H2,7,8,9,12) |
| Standard InChI Key | SEHFUALWMUWDKS-UHFFFAOYSA-N |
| SMILES | C1(=C(NC(=O)NC1=O)C(=O)O)F |
| Canonical SMILES | C1(=C(NC(=O)NC1=O)C(=O)O)F |
| Appearance | Solid powder |
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